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A comparative analysis of lavas from distinct segments of the Australian-Antarctic Ridge (AAR),

an intermediate-spreading portion of the Southeast Indian Ridge, reveals significant

geochemical variations, pointing to a heterogeneous underlying mantle. Studies of the KR1 and

KR2 segments, in particular, highlight differences in major and trace element compositions, as

well as isotopic ratios, which provide insights into the complex magmatic processes shaping

this remote section of the mid-ocean ridge system.

The Australian-Antarctic Ridge (AAR) is a key area for understanding the dynamics of mantle

flow and melt generation in the Southern Ocean. Research conducted by the Korea Polar

Research Institute (KOPRI) has focused on two primary segments, KR1 and KR2, located at

160°E and 152.5°E respectively. These investigations have utilized rock core samples to

analyze the geochemical signatures of the erupted lavas, uncovering a complex interplay of

mantle source composition and magmatic processes.[1]

Comparative Geochemical Analysis of AMOR
Segments
The geochemical data from the KR1 and KR2 segments of the AAR indicate notable

differences in their lava compositions. The KR1 segment, which is a first-order segment

bounded by two large offset transform faults, exhibits substantial along-axis variation in its axial

morphology, ranging from an axial high plateau to a significant rift valley.[1] This morphological
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diversity is mirrored in the geochemistry of the lavas. The segment can be further subdivided

into smaller-scale segments based on subtle discontinuities in the axis and corresponding

shifts in rock chemistry.[1] In contrast, the KR2 segment also shows morphological and

geochemical variability, with an axial high in its western part and a rift valley in the east.[1]

While a comprehensive public dataset with complete major and trace element and isotopic data

for all sub-segments is not readily available in a single publication, the collective body of

research points to variations in the degree of mantle melting and potential differences in mantle

source composition along the AAR. For instance, lavas from the Australian-Antarctic

Discordance, a deeper section of the ridge, show distinct chemical compositions compared to

normal mid-ocean ridge basalt (N-MORB), including lower iron, and higher silica and sodium

abundances.[2] This suggests that processes such as the extent and pressure of melting vary

significantly along the ridge, likely influenced by mantle temperature variations.[2]

Below is a summary of the expected comparative geochemical characteristics based on

available research.
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Geochemical
Parameter

KR1 Segment KR2 Segment Interpretation

Major Elements

Variable along axis,

reflecting

morphological

changes. Likely

includes both N-

MORB and enriched-

MORB (E-MORB)

signatures.

Shows distinct

compositions between

the western axial high

and the eastern rift

valley.

Variations in the

degree of partial

melting and mantle

temperature.

Trace Elements

Ratios of highly

incompatible trace

elements show

gradational changes,

suggesting mixing of

mantle sources.

Likely displays

variations in trace

element enrichment,

corresponding to

different mantle

inputs.

Indicates a

heterogeneous mantle

source with

contributions from

different mantle

domains.

Isotopic Ratios (Sr,

Nd, Pb)

Expected to show a

range of isotopic

signatures, potentially

bridging the gap

between Indian and

Pacific mantle

domains.

Isotopic data would

help to further

constrain the mantle

sources and the

extent of mixing.

The AAR is a

boundary zone

between major mantle

provinces, and the

lavas record this

transition.

Experimental Protocols
The geochemical data for the AMOR lavas were obtained through a suite of standard analytical

techniques for basaltic rocks. While specific details for every sample are not available, the

general methodologies are well-established.

Sample Preparation: Rock core samples are typically crushed and pulverized to a fine powder.

For major and trace element analysis, this powder is often fused into a glass bead to ensure

homogeneity and minimize matrix effects.
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Major Element Analysis: Major element compositions (e.g., SiO₂, Al₂O₃, FeO, MgO, CaO,

Na₂O, K₂O, TiO₂, P₂O₅) are commonly determined by X-ray Fluorescence (XRF) spectrometry.

[3][4] This technique involves irradiating the sample with X-rays and measuring the fluorescent

X-rays emitted by the different elements. The intensity of the emitted X-rays is proportional to

the concentration of the element.

Trace Element Analysis: Trace element concentrations (e.g., Rb, Sr, Zr, Nb, Y, REE) are

typically measured using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[3][5][6]

For this method, the powdered rock sample is dissolved in a mixture of strong acids. The

resulting solution is then introduced into a high-temperature plasma, which ionizes the atoms.

The ions are then passed through a mass spectrometer, which separates them based on their

mass-to-charge ratio, allowing for the determination of their concentrations.

Isotopic Analysis: Isotopic ratios (e.g., ⁸⁷Sr/⁸⁶Sr, ¹⁴³Nd/¹⁴⁴Nd, ²⁰⁶Pb/²⁰⁴Pb, ²⁰⁷Pb/²⁰⁴Pb, ²⁰⁸Pb/

²⁰⁴Pb) are determined using Thermal Ionization Mass Spectrometry (TIMS) or Multi-Collector

Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). These techniques provide high-

precision measurements of isotope ratios, which are crucial for tracing the origin and evolution

of the magmas.

Geochemical Relationships and Mantle Dynamics
The observed geochemical variations along the Australian-Antarctic Ridge can be visualized as

a series of interconnected processes. The underlying mantle is not uniform but is instead a

mosaic of different compositions, likely including depleted MORB mantle (DMM), enriched

mantle (EM) components, and potentially material from the Pacific and Indian mantle domains.

As this heterogeneous mantle rises and melts beneath the different segments of the AAR, it

produces lavas with distinct geochemical fingerprints.
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Caption: Geochemical pathway of AMOR lavas.

In conclusion, the comparative geochemistry of lavas from different segments of the Australian-

Antarctic Ridge provides a window into the complex and dynamic processes occurring in the

Earth's mantle. The observed variations in lava chemistry underscore the heterogeneity of the

mantle source and the influence of local tectonic settings on magma generation. Further

detailed studies with comprehensive sampling and high-precision analyses are needed to fully

unravel the intricate geochemical tapestry of this important mid-ocean ridge system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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